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Compound of Interest

Compound Name: CFM-5
CAS No.: 639507-03-2
Cat. No.: B1668463
Get Quote
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Application Notes and Protocols for CFM-5

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution, storage, and handling of
CFM-5, a potent anti-cancer agent. Adherence to these guidelines is crucial for ensuring the
stability, efficacy, and reproducibility of experimental results.

Introduction to CFM-5

CFM-5 is a small molecule inhibitor that targets the interaction between Cell Division Cycle and
Apoptosis Regulator Protein 1 (CARP-1/CCARL1) and the Anaphase-Promoting Complex
subunit 2 (APC-2).[1][2] This inhibition disrupts the normal function of the anaphase-promoting
complex, a key regulator of the cell cycle, leading to the induction of apoptosis in cancer cells.
[1][2] CFM-5 has shown efficacy in inhibiting the proliferation of medulloblastoma cells, making
it a compound of interest in cancer research and drug development.[3]

Chemical Properties
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Property Value

Target CARP-1/CCAR1-APC-2 Interaction

_ _ o Induces apoptosis, inhibits medulloblastoma cell
Biological Activity oroliferation.[3]

0.75 pM for CARP-1/CCAR1-APC-2

interaction[3]
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Experimental Protocols
Protocol 1: Preparation of CFM-5 Stock Solution

This protocol outlines the steps for preparing a concentrated stock solution of CFM-5, which
can be stored for later use.

Materials:

e CFM-5 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips
Procedure:

o Weighing: Accurately weigh the desired amount of CFM-5 powder using a calibrated
precision balance in a sterile environment.

¢ Dissolution: Add the appropriate volume of anhydrous DMSO to the CFM-5 powder to
achieve the desired stock concentration (e.g., 10 mM).
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e Mixing: Vortex the solution thoroughly until the CFM-5 is completely dissolved. Gentle
warming or sonication can be used to aid dissolution if precipitation is observed.[3]

 Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile
microcentrifuge tubes. This minimizes freeze-thaw cycles.

o Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.[3]

Stock Solution Concentration Table:

. . Volume of DMSO to add per 1 mg of CFM-
Desired Stock Concentration

5
1 mM 2.1534 mL
5 mM 0.4307 mL
10 mM 0.2153 mL

Note: This table is based on a molecular weight of 464.5 g/mol for CFM-5.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol describes the dilution of the CFM-5 stock solution to the final working
concentration for use in cell culture experiments.

Materials:

CFM-5 stock solution (e.g., 10 mM in DMSO)

Sterile cell culture medium appropriate for the cell line

Sterile tubes for dilution

Pipettes and sterile filter tips

Procedure:
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e Thawing: Thaw a single aliquot of the CFM-5 stock solution at room temperature.

o Serial Dilution: Perform a serial dilution of the stock solution in cell culture medium to
achieve the final desired working concentration. It is recommended to prepare an
intermediate dilution to ensure accuracy.

» Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO
as the CFM-5 treated samples.

» Immediate Use: Use the freshly prepared working solutions immediately for your
experiments. Do not store diluted aqueous solutions of CFM-5.

Solubility Data

CFM-5 has been shown to be soluble in various solvent systems. The following table
summarizes the solubility data for in vivo and in vitro applications.

Solvent System Solubility Application
10% DMSO, 40% PEG300, _

) =5 mg/mL (10.77 mM) In vivo
5% Tween-80, 45% Saline
10% DMSO, 90% Corn OiIl =5 mg/mL (10.77 mM) In vivo
DMSO =15 mg/mL (32.29 mM) In vitro

Data obtained from MedchemExpress.[3]

Storage and Stability

Proper storage of CFM-5 is critical to maintain its chemical integrity and biological activity.

Storage Temperature Shelf Life of Stock Solution
-20°C 1 month[3]
-80°C 6 months[3]
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Important Considerations:

» Avoid repeated freeze-thaw cycles of the stock solution.
o Protect the compound from light.

o Always use anhydrous solvents to prevent hydrolysis.

Visualizations
Experimental Workflow for CFM-5 Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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